Cas no 2171838-20-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid
• CAS No: 2171838-20-1
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 6526465
• PubChem ID: 165558813
• Update Time: 2025-06-07

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid
• EN300-1505554
• 2171838-20-1
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-2-methylpentanoic acid

• Inchi： 1S/C24H26F2N2O5/c1-3-12-23(2,21(30)31)28-20(29)24(25,26)14-27-22(32)33-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19H,3,12-14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： AKDSVNUXSGPPOS-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(C(NC(C(=O)O)(C)CCC)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid (CAS No. 2171838-20-1)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid (CAS No. 2171838-20-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, difluoromethyl substituents, and a pentanoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. In the context of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid, the Fmoc group plays a crucial role in controlling the reactivity of the amino group during synthetic processes. This makes the compound highly versatile for use in combinatorial chemistry and solid-phase synthesis techniques.

The presence of difluoromethyl substituents in the structure of this compound is another key feature that enhances its pharmacological properties. Fluorine atoms are known to modulate the physicochemical properties of organic molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. In particular, difluoromethyl groups can improve the oral bioavailability and reduce the susceptibility to metabolic degradation, making them valuable for drug design.

The pentanoic acid moiety in this compound contributes to its overall polarity and solubility characteristics. This functional group can facilitate interactions with biological membranes and receptors, potentially enhancing the compound's biological activity and selectivity. The combination of these structural elements makes 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid a promising candidate for further investigation in drug discovery programs.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid could be developed into novel therapeutic agents for treating inflammatory diseases and cancer.

In addition to its potential therapeutic applications, this compound has also been studied for its use as a building block in the synthesis of more complex molecules. The modular nature of its structure allows for facile modification and functionalization, making it an attractive starting material for synthetic chemists. This versatility is particularly important in the development of multi-functional drugs that target multiple biological pathways simultaneously.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid involves several well-established chemical reactions, including amide bond formation and Fmoc protection/deprotection steps. These synthetic routes have been optimized to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpentanoic acid (CAS No. 2171838-20-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further exploration in drug discovery programs. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the development of novel therapeutics.